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Compound of Interest

Compound Name: Villosin C

Cat. No.: B600013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Villosin C, a naturally occurring compound with the molecular formula C20H24O6[1][2], has

garnered interest within the scientific community. Accurate and precise quantification of

Villosin C is essential for various stages of research and development, including

pharmacokinetic studies, formulation development, and quality control. These application notes

provide a comprehensive set of protocols for the robust quantification of Villosin C in various

matrices, leveraging established analytical techniques for peptide and small molecule analysis.

While certified reference standards for Villosin C may not be readily available, this document

outlines the procedures for establishing a well-characterized in-house reference standard.

Chemical Properties of Villosin C
Property Value Source

Molecular Formula C20H24O6 [1][2]

Molecular Weight 360.41 g/mol [2]

CAS Number 160927-81-1 [2]
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The overall workflow for the quantification of Villosin C is depicted in the following diagram.

This process begins with the careful preparation of the sample and analytical standards and

proceeds through instrumental analysis to final data processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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